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Compound of Interest
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Cat. No.: B15146197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of thulium-doped

materials in laser applications, with a focus on quantitative data and detailed experimental

protocols. Thulium (Tm)-doped materials are of significant interest for generating laser

emission in the eye-safe 2 µm wavelength region, which has numerous applications in

medicine, remote sensing, and materials processing.[1][2]

Properties and Performance of Thulium-Doped
Laser Materials
Thulium can be doped into various host materials, including crystals and glass fibers, to

achieve efficient laser operation. The choice of host material and doping concentration

significantly impacts the laser's performance characteristics.

Thulium-Doped Crystals
Thulium-doped crystals, such as Tm:YAG (Yttrium Aluminum Garnet) and Tm:YLF (Yttrium

Lithium Fluoride), are widely used for high-power solid-state lasers.[3][4]

Table 1: Performance Characteristics of Thulium-Doped Crystal Lasers
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Host
Material

Doping
Concentr
ation

Pump
Waveleng
th (nm)

Laser
Waveleng
th (µm)

Max
Output
Power

Slope
Efficiency
(%)

Referenc
e

Tm:YAG 1.5% 785 2.3 - 14 [5]

Tm:LuAg 2% 785 2.3 - 13 [5]

Tm:YLF 1.5% 785 2.3 - 18 [5]

Tm:YAG -
Diode

(~785)
2.01

760 mW

(CW)
44 [6]

Tm:YAG -
Diode

(~785)
2.01

1.2

mJ/pulse

(Q-

switched)

- [6]

Tm:YLF 1 at.% 781 0.820 865 mW 54 [7]

Thulium-Doped Fibers
Thulium-doped silica and fluoride fibers are key components in high-power fiber lasers, offering

advantages such as high beam quality, efficient heat dissipation, and broad tunability.[1][8] The

gain bandwidth of Tm³⁺-doped silica fibers typically ranges from 1.8 to 2.1 µm.[1]

Table 2: Performance Characteristics of Thulium-Doped Fiber Lasers
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Fiber
Type

Doping
Concentr
ation

Pump
Waveleng
th (nm)

Laser
Waveleng
th (µm)

Max
Output
Power

Slope
Efficiency
(%)

Referenc
e

Silica LMA

Fiber
- Diode

1.927 -

2.031
> 150 W > 50 [8]

Silica Fiber
3.5 wt%,

5.6 wt%
~790

1.980 -

2.080
- > 70 [9]

Thulium-

Doped

Fiber

- 793 2.12 > 130 W > 43 [10]

Germanate

Glass Fiber
High 805 1.893 50 mW 35 [11]

Zirconium

Fluoride

Glass Fiber

2.50 mol.% ~1050
2.269 -

2.282
1.24 W 37 [12]

Double-

Clad Silica

Fiber

44000 ppm - 1.915 121 W 51 [13]

Double-

Clad

Thulium-

Doped

Fiber

- 790 0.82

105 W

(CW), 555

W (QCW)

77.5 (CW),

64 (QCW)
[14]

Energy Level Transitions and Pumping Schemes
The operation of thulium-based lasers relies on specific electronic transitions within the Tm³⁺

ion. A crucial process for efficient operation, particularly when pumping around 790 nm, is the

"two-for-one" cross-relaxation. In this process, a single pump photon excites a Tm³⁺ ion to the

³H₄ level, which then non-radiatively transfers part of its energy to a neighboring Tm³⁺ ion in the

ground state, resulting in two ions in the ³F₄ upper laser level.[9][15] This significantly enhances

the quantum efficiency.
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Energy level diagram of the Tm³⁺ ion illustrating the primary pumping and lasing transitions.

Experimental Protocols
Protocol for Thulium-Doped Crystal Growth (Czochralski
Method)
The Czochralski method is a common technique for growing high-quality single crystals of

materials like Tm:YAG and Tm:YLF.[4]

Materials and Equipment:

High-purity raw materials (e.g., Tm₂O₃, Y₂O₃, Al₂O₃ for Tm:YAG)

Iridium crucible
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Czochralski crystal pulling furnace with induction heating

Seed crystal of the desired orientation

Controlled atmosphere system (e.g., nitrogen or argon)

Procedure:

Material Preparation: Calculate and weigh the high-purity raw materials according to the

desired stoichiometry and thulium doping concentration.[16]

Melting: Place the mixed raw materials into the iridium crucible and heat them in the

Czochralski furnace using induction heating until they are completely melted.

Seed Introduction: Lower a seed crystal, mounted on a rotating pull rod, until it just touches

the surface of the melt.

Crystal Growth: Slowly pull the seed crystal upwards while rotating it. The molten material

will solidify on the seed, forming a single crystal. Carefully control the pulling rate, rotation

rate, and temperature gradient to maintain a stable crystal diameter and avoid defects.

Cooling: After the crystal has reached the desired length, slowly withdraw it from the melt

and cool it down to room temperature over a period of several hours to prevent thermal

shock and cracking.

Annealing and Fabrication: Anneal the grown crystal to relieve internal stresses. The crystal

can then be cut and polished to the required dimensions for laser applications.

Protocol for Thulium-Doped Fiber Fabrication (Modified
Chemical Vapor Deposition - MCVD)
MCVD combined with solution doping is a widely used method for fabricating high-performance

thulium-doped optical fibers.[9]

Materials and Equipment:

High-purity precursor chemicals (e.g., SiCl₄, GeCl₄, AlCl₃)
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Thulium salt solution (e.g., TmCl₃ in ethanol)

Silica substrate tube

MCVD lathe with a traversing hydrogen-oxygen torch

Gas delivery system with mass flow controllers

Procedure:

Soot Deposition: Mount a silica substrate tube in the MCVD lathe. Introduce the precursor

gases (SiCl₄, GeCl₄, etc.) into the rotating tube. A traversing torch heats the outside of the

tube, causing the gases to react and deposit layers of porous silica soot on the inner surface.

Co-doping with aluminum can be achieved through vapor-phase doping with AlCl₃.[9]

Solution Doping: Remove the tube from the lathe and fill it with the thulium salt solution.

Allow the solution to soak into the porous soot layers for a specific time to achieve the

desired thulium concentration.

Drying and Sintering: Drain the solution and dry the soaked tube. Remount it on the lathe

and sinter the porous layers into a solid, transparent glass by traversing the torch at a higher

temperature.

Core Collapse: Increase the torch temperature further to collapse the tube into a solid rod,

known as a preform. This preform contains the thulium-doped core.

Fiber Drawing: Mount the preform in a fiber drawing tower. Heat the tip of the preform in a

furnace until it softens, and then pull a thin fiber from it. Monitor and control the drawing

speed and tension to achieve the desired fiber diameter. Apply a protective polymer coating

to the fiber as it is being drawn.

Experimental Workflow for a Thulium-Doped Fiber
Laser
The following diagram illustrates a typical experimental workflow for constructing and

characterizing a thulium-doped fiber laser.
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A generalized experimental workflow for a thulium-doped fiber laser system.

Applications of Thulium-Doped Lasers
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The unique ~2 µm wavelength of thulium lasers makes them highly suitable for a variety of

applications due to the strong absorption of this wavelength by water.

Medical Applications: Thulium lasers are extensively used in surgery, particularly in urology

for the treatment of benign prostatic hyperplasia (BPH) and for lithotripsy (breaking up kidney

stones).[3][17][18] The high water absorption allows for precise and efficient tissue ablation

and coagulation with minimal collateral damage.[19][20]

Remote Sensing and LIDAR: The 2 µm spectral region is "eye-safe" and falls within an

atmospheric transparency window, making thulium lasers ideal for long-range atmospheric

propagation applications like Light Detection and Ranging (LIDAR) for wind sensing and CO₂

monitoring.[8]

Materials Processing: Thulium fiber lasers are used for processing certain materials, such as

plastics, that have high absorption in the 2 µm range.[9]

Military and Defense: Applications include directed energy weapons and infrared

countermeasures.[8]

Pumping Other Lasers: Thulium lasers can be used as pump sources for other solid-state

lasers, such as holmium-doped systems.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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